Cas no 1796936-61-2 (N-[cyano(2,4-difluorophenyl)methyl]-2-hydroxy-2-(3-methoxyphenyl)acetamide)

• Product Name: N-[cyano(2,4-difluorophenyl)methyl]-2-hydroxy-2-(3-methoxyphenyl)acetamide
• CAS No: 1796936-61-2
• MF: C₁₇H₁₄F₂N₂O₃
• MW: 332.301471233368
• CID: 6234379
• PubChem ID: 75436871
• Update Time: 2025-10-28

N-[cyano(2,4-difluorophenyl)methyl]-2-hydroxy-2-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[cyano(2,4-difluorophenyl)methyl]-2-hydroxy-2-(3-methoxyphenyl)acetamide
• 1796936-61-2
• Z1549744734
• EN300-26685754
• N-[cyano-(2,4-difluorophenyl)methyl]-2-hydroxy-2-(3-methoxyphenyl)acetamide
• AKOS033420814

• Inchi： 1S/C17H14F2N2O3/c1-24-12-4-2-3-10(7-12)16(22)17(23)21-15(9-20)13-6-5-11(18)8-14(13)19/h2-8,15-16,22H,1H3,(H,21,23)
• InChI Key： LWQJBBYMNLUUOV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C#N)NC(C(C1C=CC=C(C=1)OC)O)=O)F

Computed Properties

• Exact Mass: 332.09724864g/mol
• Monoisotopic Mass: 332.09724864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 82.4Ų

Additional information on N-[cyano(2,4-difluorophenyl)methyl]-2-hydroxy-2-(3-methoxyphenyl)acetamide

N-[cyano(2,4-difluorophenyl)methyl]-2-hydroxy-2-(3-methoxyphenyl)acetamide: A Comprehensive Overview

The compound N-[cyano(2,4-difluorophenyl)methyl]-2-hydroxy-2-(3-methoxyphenyl)acetamide, with the CAS number 1796936-61-2, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of this compound is characterized by a cyano group attached to a 2,4-difluorophenyl ring, which is further connected to an acetamide moiety. The acetamide group is substituted with a hydroxyl group and a 3-methoxyphenyl ring. This combination of functional groups imparts the molecule with unique electronic and steric properties, which are critical for its biological activity. Researchers have recently explored the influence of these substituents on the compound's ability to interact with various biomolecules, such as enzymes and receptors.

One of the most intriguing aspects of this compound is its potential as a lead molecule in drug discovery. Recent studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its selectivity for certain receptor subtypes has been investigated, providing insights into its mechanism of action. These findings underscore the importance of further research to fully understand its therapeutic potential.

The synthesis of N-[cyano(2,4-difluorophenyl)methyl]-2-hydroxy-2-(3-methoxyphenyl)acetamide involves a multi-step process that combines advanced organic synthesis techniques. Researchers have optimized the reaction conditions to enhance yield and purity, ensuring that the compound can be produced on a larger scale for preclinical studies. The development of efficient synthetic routes has been a focal point in recent investigations, reflecting the growing interest in this compound.

In terms of pharmacokinetics, this compound exhibits favorable properties that make it suitable for systemic administration. Studies have shown moderate absorption rates and acceptable bioavailability, which are essential for drug candidates targeting chronic conditions. Furthermore, preliminary toxicity studies indicate that it has a favorable safety profile at therapeutic doses, although further investigations are required to confirm these findings.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided valuable insights into its binding modes with target proteins, shedding light on its potential efficacy as a therapeutic agent. The integration of experimental and computational approaches has significantly enhanced our understanding of this compound's behavior at the molecular level.

In conclusion, N-[cyano(2,4-difluorophenyl)methyl]-2-hydroxy-2-(3-methoxyphenyl)acetamide represents a compelling candidate for further exploration in the realm of drug discovery. Its unique structure, coupled with promising biological activity and favorable pharmacokinetic properties, positions it as a valuable asset in the development of novel therapeutic agents. As research continues to unfold, this compound has the potential to make significant contributions to the field of medicinal chemistry.